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In the landscape of high-performance rare-earth permanent magnets, Praseodymium-Cobalt

(PrCo₅) and Samarium-Cobalt (SmCo₅) are notable for their strong magnetic properties and

significant utility in demanding applications. Both belonging to the RCo₅ family (where R is a

rare-earth element), they share the same hexagonal CaCu₅-type crystal structure but exhibit

key differences in performance. This guide provides an objective, data-driven comparison for

researchers and scientists to inform material selection for advanced applications.

Quantitative Performance Comparison
The magnetic, thermal, and physical properties of PrCo₅ and SmCo₅ are summarized below.

The values represent typical ranges found in commercial and experimental grades.

Table 1: Comparison of Magnetic & Thermal Properties
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Property Symbol Unit PrCo₅ SmCo₅

Magnetic

Properties

Remanence Bᵣ T (kG) 0.86 - 1.11[1][2] 0.80 - 1.05[3][4]

Intrinsic

Coercivity
H꜀ᵢ kA/m (kOe) 488 - 912[1][2] >1830[3][4]

Max. Energy

Product
(BH)ₘₐₓ kJ/m³ (MGOe) 97 - 235[1][2] 118 - 200[3][5]

Thermal

Properties

Curie

Temperature
T꜀ °C (°F) ~920[6] 720 - 750[3][7]

Max. Operating

Temp.
Tₘₐₓ °C (°F) ~250 250 - 300[3][7]

Temp. Coeff. of

Bᵣ
α(Bᵣ) %/°C -0.04 to -0.05

-0.035 to -0.05[3]

[5]

Temp. Coeff. of

H꜀ᵢ
β(H꜀ᵢ) %/°C -0.30 to -0.40

-0.28 to -0.30[3]

[8]

Table 2: Comparison of Physical & Mechanical Properties

Property Symbol Unit PrCo₅ SmCo₅

Density ρ g/cm³ ~8.34[9] 8.2 - 8.4[7]

Vickers

Hardness
HV DPN 500 - 600 500 - 600[8]

Compressive

Strength
σc N/mm² ~800 ~800

Tensile Strength σt N/mm² ~35 ~35[8]
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Detailed Analysis
Magnetic Properties

Remanence (Bᵣ): PrCo₅ generally exhibits a higher saturation magnetization and,

consequently, can achieve a higher remanence than SmCo₅.[1] Optimized, textured PrCo₅

nanomagnets have reported remanence values as high as 1.11 T.[2] This suggests that in

applications where the maximum possible magnetic field from a given volume is required at

room temperature, PrCo₅ may hold an advantage.

Coercivity (H꜀ᵢ): SmCo₅ possesses a significantly larger magnetocrystalline anisotropy, which

results in a much higher intrinsic coercivity.[1] This makes SmCo₅ extremely resistant to

demagnetization from external magnetic fields, a critical attribute for applications involving

strong opposing fields.[5]

Maximum Energy Product ((BH)ₘₐₓ): While standard grades are comparable, recent

research into anisotropic nanostructured PrCo₅ has demonstrated exceptionally high energy

products, reaching up to 235 kJ/m³, which surpasses typical high-end SmCo₅ magnets.[2]

However, commercially available SmCo₅ grades reliably offer energy products in the 150-200

kJ/m³ range.[3][5]

Thermal Stability
The operational temperature range is a defining factor in selecting between these two

materials.

Curie Temperature (T꜀): PrCo₅ has a higher Curie temperature (the point at which it loses its

permanent magnetism) than SmCo₅.[6][10]

Maximum Operating Temperature & Temperature Coefficients: Despite its lower Curie point,

SmCo₅ has superior thermal stability at elevated operating temperatures. Its magnetic

properties, particularly coercivity, degrade less rapidly as temperature increases. The

temperature coefficient of remanence for SmCo₅ is among the lowest for rare-earth magnets,

ensuring predictable performance across a wide temperature range.[5][7] This makes SmCo₅

the preferred material for high-temperature applications such as motors, generators, and

sensors operating in harsh thermal environments.[4]
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Structural and Manufacturing Overview
Both PrCo₅ and SmCo₅ share the CaCu₅ hexagonal crystal structure, which is fundamental to

their high magnetic anisotropy.[1][5] The manufacturing process for both is typically based on

powder metallurgy.
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Typical powder metallurgy process for RCo₅ magnets.
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Experimental Protocols
Measurement of Magnetic Properties
The primary magnetic properties (Bᵣ, H꜀ᵢ, (BH)ₘₐₓ) are determined from the second-quadrant

demagnetization curve of the material's hysteresis loop.

Methodology:

Sample Preparation: A sample of the magnet material, typically with a minimum volume of 1

cm³ and a smallest dimension of at least 5 mm, is prepared.[11]

Magnetization: The sample is first magnetized to saturation in a strong magnetic field.

Measurement: The sample is placed in a measurement system, such as a hysteresisgraph

or a permeameter, which operates within a closed magnetic circuit.[12] A controlled,

reversing external magnetic field (H) is applied, and the resulting magnetic flux density (B)

within the material is measured.

Data Plotting: The B versus H data is plotted to generate the full hysteresis loop. The key

parameters are extracted from the demagnetization curve (the portion of the loop in the

second quadrant):

Remanence (Bᵣ): The residual magnetism (B) when the external field (H) is returned to

zero.

Coercivity (H꜀ᵦ): The reverse field required to reduce the magnetic flux density (B) to zero.

Intrinsic Coercivity (H꜀ᵢ): The reverse field required to reduce the material's intrinsic

magnetization (M) to zero. This is a measure of the magnet's resistance to

demagnetization.

Maximum Energy Product ((BH)ₘₐₓ): The largest possible area of a rectangle that can be

inscribed within the second-quadrant B-H curve.

This procedure is typically governed by standards such as IEC 60404-5.[12]

Application-Based Selection Logic

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.magneticsgroup.com/wp-content/uploads/2019/09/mmpa-0100-00-pm-specifications-FOR-WEB.pdf
https://allianceorg.com/pdfs/MMPA_0100-00.pdf
https://allianceorg.com/pdfs/MMPA_0100-00.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The choice between PrCo₅ and SmCo₅ is dictated by the specific requirements of the

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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